2-{[3-(3,4-dimethylbenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[3-[(3,4-dimethylphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C25H25N3O2S2/c1-16-4-7-19(8-5-16)13-26-22(29)15-32-25-27-21-10-11-31-23(21)24(30)28(25)14-20-9-6-17(2)18(3)12-20/h4-12H,13-15H2,1-3H3,(H,26,29)
• InChI Key: NITLEXVRRRIUSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(C(=O)N2CC4=CC(=C(C=C4)C)C)SC=C3
• Molecular Formula: C25H25N3O2S2
• Molecular Weight: 463.6 g/mol
• CAS No.: 1252817-76-7

Description

Physical and Chemical Properties Analysis

The compound is a yellow solid with a melting point of 210–211 °C. It has a molecular formula of C25H25N3O2S2 and a molecular weight of 463.61.

Scientific Research Applications

Dual TS and DHFR Inhibitor

A study highlights the synthesis of analogues as potential dual inhibitors of human TS and DHFR. The most potent compound demonstrated significant inhibitory activities, indicating the scaffold's potential for dual human TS-DHFR inhibitory activity, which is highly conducive to the development of anticancer drugs (Gangjee et al., 2008).

Structural Analysis

Further research into the crystal structures of related compounds has provided insight into their molecular configurations, highlighting the significance of the folded conformation and intramolecular hydrogen bonding. These structural analyses contribute to understanding how such compounds can be optimized for better therapeutic efficacy (Subasri et al., 2016); (Subasri et al., 2017).

Antimicrobial Activity

Another dimension of research has explored the antimicrobial properties of synthesized pyrimidine-triazole derivatives. These studies underline the broad potential of such compounds beyond oncology, extending into antimicrobial resistance, a growing concern in public health (Majithiya & Bheshdadia, 2022).

Herbicide Development

Investigations into pyrimidinylthiobenzoates targeting acetohydroxyacid synthase, an enzyme involved in branched-chain amino acid biosynthesis, have also been conducted. This research provides a basis for developing new herbicides, demonstrating the compound's utility in agricultural settings (He et al., 2007).